3-Nitrobenzoyl chloride

• IUPAC Name: 3-nitrobenzoyl chloride
• InChI: InChI=1S/C7H4ClNO3/c8-7(10)5-2-1-3-6(4-5)9(11)12/h1-4H
• InChI Key: NXTNASSYJUXJDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)Cl
• Molecular Formula: C7H4ClNO3
• DSSTOX Substance ID: DTXSID9025740
• Molecular Weight: 185.56 g/mol
• Physical Description: M-nitrobenzoyl chloride is a yellow to brown liquid. Unstable at room temperatures; requires refrigeration when not in use.
• Boiling Point: 527 to 532 °F at 760 mmHg (NTP, 1992)
• Flash Point: greater than 233.6 °F (NTP, 1992)
• Solubility: Decomposes (NTP, 1992)
• Vapor Density: 6.43 (NTP, 1992) - Heavier than air; will sink (Relative to Air)
• CAS RN: 121-90-4
• Melting Point: 95 °F (NTP, 1992)

Description

3-Nitrobenzoyl chloride (3-NBC) is an organic compound with the molecular formula C7H4ClNO3. It is a colorless, volatile solid with a slightly sweet odor. 3-NBC is an important intermediate in organic synthesis and has many applications in research and industry. It is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It is also used as a reagent for the detection of certain metals and as a catalyst for the synthesis of polymers.

Scientific Research Applications

• Derivatization Agent for Estrogen Detection : 4-Nitrobenzenesulfonyl chloride, related to 3-Nitrobenzoyl chloride, is used as a derivatization agent in LC-MS for estrogen detection in biological fluids, improving sensitivity significantly (Higashi et al., 2006).

• Synthesis of Solid Derivatives : this compound is involved in the synthesis of 4-Nitro-N-(3-nitrophenyl)benzamide, exhibiting specific crystal properties (Johnston & Taylor, 2011).

• HPLC Method Development : The compound plays a role in developing HPLC methods for direct determination of nitrobenzoyl chlorides, showcasing its significance in chromatography (Li et al., 1995).

• Solvolysis Studies : It's used in kinetic studies of solvolysis, providing insights into the reactivity of different benzoyl halides (Park et al., 2019).

• Synthesis of Novel Compounds : this compound is employed in the synthesis of various novel organic compounds, demonstrating its versatility in organic chemistry (Havaldar et al., 2004).

• Photochemistry Studies : It's studied for its photochemical properties, especially in the context of photoaffinity labeling (Woelfle et al., 1988).

• Detection of Sugar Alcohols in Food : this compound is used in LC-UV analysis for the detection of sugar alcohols in beverages and foods after derivatization (Nojiri et al., 1999).

• Antioxidant and Antimicrobial Activities : Some novel derivatives of this compound are synthesized and analyzed for their potential antioxidant and antimicrobial activities (Manap et al., 2022).

Safety and Hazards

3-Nitrobenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.

Mechanism of Action

Target of Action

3-Nitrobenzoyl chloride is a type of organic compound . It is primarily used as an intermediate in the synthesis of dyes, pesticides, and color developers . .

Mode of Action

It’s known that the influence of solvent on the reduction mechanism of a similar compound, 3-nitrobenzyl chloride, was investigated by cyclic voltammetry and controlled potential bulk electrolysis .

Result of Action

As a chemical intermediate, the primary ‘result of action’ of this compound is the production of other compounds. The specific effects would therefore depend on the compounds that it is used to produce. It should be noted that this compound is known to cause eye burns and skin burns, and may be harmful if swallowed or inhaled .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the solvent used can influence the reduction mechanism of similar compounds . Additionally, factors such as temperature and pressure could potentially affect its reactivity and stability.

Synthesis routes and methods I

Procedure details

To a suspension of 3-nitrobenzoic acid (934 mg, 5.64 mmol) in benzene (15 mL) was added oxalyl chloride (0.6 mL, 6.77 mmol) and DMF (7 mL), respectively. The resulting mixture was stirred at room temperature until a clear solution was formed. The solvent was removed under reduced pressure and crude acid chloride was used in the next reaction without further purification.

Synthesis routes and methods II

Procedure details

Thionyl chloride (25 mL) was added to 3-nitrobenzoic acid (3 g, 18 mmol) and the mixture was stirred at reflux for 6 hr. Thionyl chloride was evaporated under reduced pressure and the residues was dried to obtain 3-nitrobenzoyl chloride as a yellow solid. 3-Hydroxyanthranilic acid (0.92 g, 6.0 mmol) and pyridine (1.45 mL, 18.0 mmol) were added to toluene (30 mL) and the mixture was stirred at room temperature for 30 min. Then 3-nitrobenzoyl chloride prepared above (3.34 g, 18 mmol) was added. The mixture was stirred at room temperature for 30 min and then at 80° C. for 2 hr. The solvents was evaporated under reduced pressure and the residue was washed with 5% aqueous hydrochloric acid (100 mL×3), filtered, the solid was washed with water (100 mL×3), dried in vacuum at 50° C. to obtain 3-hydroxy-2-(3-nitrobenzeneamido)benzoic acid as a yellow solid (1.8 g, yield 100%). LC-MS (ESI) m/z 303 [M+1]+.